Cas no 87539-07-9 (4-ethyl-4-methyl-3-oxohexanenitrile)

• Product Name: 4-ethyl-4-methyl-3-oxohexanenitrile
• CAS No: 87539-07-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1905422
• PubChem ID: 159096
• Update Time: 2025-04-21

4-ethyl-4-methyl-3-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-methyl-3-oxohexanenitrile
• hexanenitrile, 4-ethyl-4-methyl-3-oxo-
• DTXSID2073699
• 87539-07-9
• (2-ethyl-2-methylbutyryl)acetonitrile
• SCHEMBL9713568
• 4-Ethyl-4-methyl-3-oxo-hexanenitrile
• 1-ethyl-1-methylpropyl cyanomethyl ketone
• GYQJBKNRGDNJOA-UHFFFAOYSA-N

• Inchi： 1S/C9H15NO/c1-4-9(3,5-2)8(11)6-7-10/h4-6H2,1-3H3
• InChI Key： GYQJBKNRGDNJOA-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C(C)(CC)CC

Computed Properties

• Exact Mass: 153.115364102Da
• Monoisotopic Mass: 153.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų